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Compound of Interest

Compound Name: 2-BUTYNAL DIETHYL ACETAL

CAS No.: 2806-97-5

Cat. No.: B1580639

Get Quote

Introduction and Physicochemical Properties
2-Butynal diethyl acetal (CAS No: 2806-97-5) is an organic compound featuring both an

internal alkyne and an acetal functional group.[1] Its molecular formula is C₈H₁₄O₂.[2][3] This

molecule serves as a valuable intermediate in various organic syntheses, including for

pharmaceutical applications.[4] A thorough understanding of its structure is paramount for

predicting its reactivity and ensuring the identity and purity of subsequent products.

The compound typically presents as a clear, light yellow to yellow liquid and is known to be a

combustible substance that can cause eye, skin, and respiratory tract irritation.[2][5] Its stability

under normal conditions makes it a reliable reagent in multi-step syntheses.[1][6]
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Property Value Source

Molecular Formula C₈H₁₄O₂ [3][7]

Molecular Weight ~142.20 g/mol [2][3][7]

Appearance
Clear light yellow to yellow

liquid
[2][5]

Density ~0.9 g/mL at 25 °C [4][8]

Boiling Point 65-67 °C at 12 mm Hg [4][8]

Refractive Index (n20/D) ~1.426 [4][8]

CAS Number 2806-97-5 [1][2]

Molecular Structure Elucidation
The structure of 2-butynal diethyl acetal, systematically named 1,1-diethoxybut-2-yne, is

defined by a four-carbon chain.[7] Carbon-1 is the acetal carbon, bonded to a hydrogen and

two ethoxy groups. Carbons 2 and 3 form the internal alkyne triple bond, and Carbon-4 is a

terminal methyl group.

Caption: Molecular structure of 2-butynal diethyl acetal (1,1-diethoxybut-2-yne).

The following sections detail the analytical methodologies required to confirm this structure

unequivocally.

Spectroscopic Analysis Workflow
A multi-technique spectroscopic approach is essential for unambiguous structural confirmation.

Each method provides a unique and complementary piece of the structural puzzle.

Caption: Workflow for the comprehensive structural analysis of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the precise carbon-hydrogen

framework of an organic molecule.
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Expertise & Causality: We employ both ¹H and ¹³C NMR. ¹H NMR reveals the number of

distinct proton environments and their neighboring protons through chemical shift, integration,

and spin-spin splitting. ¹³C NMR provides a count of unique carbon atoms and identifies their

functional class (e.g., alkyl, alkyne, acetal).

Expected Spectral Data: The structure predicts four distinct proton signals.
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Proton
Assignment

Predicted δ
(ppm)

Multiplicity Integration Rationale

-CH₃ (on alkyne) ~1.8 - 2.0
Doublet (d) or

Triplet (t)
3H

Alkyne

deshielding;

coupling to the

acetal proton

across the triple

bond (long-

range).

-O-CH₂-CH₃ (x2) ~3.5 - 3.8 Quartet (q) 4H

Protons on

carbon adjacent

to oxygen are

deshielded. Split

by the

neighboring

methyl group.

-O-CH₂-CH₃ (x2) ~1.1 - 1.3 Triplet (t) 6H

Standard alkyl

region. Split by

the neighboring

methylene group.

>CH(O-)₂ ~5.2 - 5.4
Quartet (q) or

Singlet (s)
1H

Acetal proton is

significantly

deshielded by

two adjacent

oxygens. May

show long-range

coupling to the

alkyne methyl

group.

Protocol: ¹H NMR Spectrum Acquisition

Sample Preparation: Dissolve 5-10 mg of purified 2-butynal diethyl acetal in ~0.6 mL of a

deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.
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Internal Standard: Add a small amount of tetramethylsilane (TMS) as a reference (δ 0.00

ppm).

Instrument Setup: Place the sample in the NMR spectrometer (e.g., 400 MHz or higher for

better resolution).

Shimming: Optimize the magnetic field homogeneity (shimming) to obtain sharp, symmetrical

peaks.

Acquisition: Acquire the spectrum using a standard pulse sequence. Process the resulting

Free Induction Decay (FID) with Fourier transformation, phase correction, and baseline

correction.

Analysis: Integrate the peaks to determine proton ratios and analyze chemical shifts and

splitting patterns to confirm the assignments.

Expected Spectral Data: The molecule's symmetry results in six unique carbon signals.

Carbon Assignment Predicted δ (ppm) Rationale

CH₃ (on alkyne) ~3 - 10 Highly shielded sp³ carbon.

-O-CH₂-CH₃ (x2) ~14 - 16
Standard terminal methyl

carbon in an ethyl group.

-O-CH₂-CH₃ (x2) ~60 - 65

sp³ carbon bonded to a single

oxygen is significantly

deshielded.

-C≡C-CH₃ ~75 - 85

Alkyne sp carbons resonate in

this characteristic midrange

region.[9]

>CH-C≡C- ~80 - 90

The second alkyne sp carbon,

slightly shifted due to proximity

to the acetal group.

>CH(O-)₂ ~95 - 105

The acetal carbon is highly

deshielded by two directly

attached oxygen atoms.[9]
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Protocol: ¹³C NMR Spectrum Acquisition

Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

Instrument Setup: Tune the spectrometer to the ¹³C frequency.

Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. This is

standard practice to ensure each unique carbon appears as a single, sharp line, simplifying

the spectrum.

Processing & Analysis: Process the FID and reference the spectrum to the solvent peak

(e.g., CDCl₃ at δ 77.16 ppm) or TMS (δ 0.00 ppm). Correlate the number of signals with the

expected number of unique carbons.

Infrared (IR) Spectroscopy
Expertise & Causality: IR spectroscopy is used to confirm the presence of key functional

groups and, just as importantly, the absence of others. For 2-butynal diethyl acetal, we expect

to see C-O and C≡C stretches, and the absence of a C=O (aldehyde) stretch confirms the

successful acetal formation.

Expected Absorption Bands:
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Significance

C-H (sp³) stretch 2850 - 3000 Strong

Presence of alkyl

(methyl and ethyl)

groups.[10]

C≡C (internal alkyne) 2100 - 2260 Weak to Medium

Confirms the

presence of the

internal alkyne. This

peak can be weak.[11]

[12][13]

C-O (acetal) stretch 1050 - 1150 Strong

Strong, characteristic

absorption for the C-O

single bonds of the

acetal.

C=O (aldehyde) ~1725 (Absent)

Absence confirms

complete conversion

from the starting

aldehyde.

O-H (alcohol) ~3200-3600 (Absent)

Absence of a broad

O-H band confirms

the absence of

residual alcohol

starting material or

water.

Protocol: ATR-FTIR Spectrum Acquisition

Instrument Preparation: Record a background spectrum of the clean Attenuated Total

Reflectance (ATR) crystal.

Sample Application: Apply a single drop of neat 2-butynal diethyl acetal liquid directly onto

the ATR crystal.
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Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to

improve the signal-to-noise ratio.

Data Processing: The software automatically ratios the sample spectrum against the

background spectrum to produce the final transmittance or absorbance spectrum.

Analysis: Identify the characteristic absorption bands and confirm them against the expected

values.

Mass Spectrometry (MS)
Expertise & Causality: Mass spectrometry provides the molecular weight of the compound and

offers structural clues through its fragmentation pattern. Electron Ionization (EI) is a common

technique that induces reproducible fragmentation. For acetals, a characteristic fragmentation

is the loss of an alkoxy group to form a stable oxonium ion.[14]

Expected Fragmentation Pattern (under EI):

m/z Value Proposed Fragment Significance

142 [C₈H₁₄O₂]⁺˙

Molecular Ion (M⁺˙). Confirms

the molecular weight. May be

weak or absent in acetals.[14]

113 [M - C₂H₅]⁺ Loss of an ethyl radical.

97 [M - OC₂H₅]⁺

Key Fragment. Loss of an

ethoxy radical (-OC₂H₅) to

form a resonance-stabilized

oxonium ion. This is often the

base peak.

69 [C₄H₅O]⁺
Further fragmentation of the

oxonium ion.

45 [OC₂H₅]⁺ Ethoxy cation.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
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Sample Preparation: Prepare a dilute solution of the compound (~100 ppm) in a volatile

organic solvent (e.g., dichloromethane or ethyl acetate).

GC Method: Inject a small volume (e.g., 1 µL) into the GC-MS system. Use a suitable

capillary column (e.g., DB-5ms) and a temperature program that allows for the elution of the

compound as a sharp peak.

MS Method: As the compound elutes from the GC column, it enters the MS ion source

(typically set to 70 eV for EI). The mass analyzer scans a mass range (e.g., m/z 40-200) to

detect the molecular ion and its fragments.

Data Analysis: Analyze the mass spectrum corresponding to the GC peak of the compound.

Identify the molecular ion peak and compare the fragmentation pattern with the expected

pathways to validate the structure.

Conclusion
The structural analysis of 2-butynal diethyl acetal is a clear-cut process when approached

with a logical, multi-faceted analytical workflow. The convergence of data from ¹H NMR, ¹³C

NMR, IR Spectroscopy, and Mass Spectrometry provides an unassailable confirmation of its

identity. ¹H and ¹³C NMR define the carbon-hydrogen framework, IR spectroscopy verifies the

presence of the critical alkyne and acetal functional groups while confirming the absence of

starting materials, and Mass Spectrometry validates the molecular weight and reveals

characteristic, predictable fragmentation patterns. This comprehensive guide provides the

technical foundation and procedural details necessary for any scientist to confidently verify the

structure of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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